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CAS No.: 51434-18-5

Cat. No.: B16089379

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the toxicological profile of cassia gum, a

galactomannan polysaccharide derived from the endosperm of Cassia tora and Cassia

obtusifolia. This document summarizes key safety data, details experimental methodologies,

and visualizes critical assessment workflows to support its evaluation for use in various

applications.

Executive Summary
Cassia gum, particularly the purified form with low levels of anthraquinones, has been

extensively evaluated by international regulatory bodies, including the European Food Safety

Authority (EFSA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[1][2]

[3][4] These assessments have consistently concluded that purified cassia gum is not a safety

concern for its intended uses in food.[2][4] The primary toxicological consideration revolves

around the content of anthraquinones, which are naturally present in the seeds but are

significantly reduced during the purification process.[5]
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Chemical and Physical Properties
Cassia gum is a high molecular weight polysaccharide (approximately 200,000-300,000 Da)

composed of a linear chain of (1→4)-β-D-mannopyranose units with (1→6)-linked α-D-

galactopyranose side chains.[3] The mannose-to-galactose ratio is approximately 5:1.[3] It is

used in the food industry as a thickener, emulsifier, foam stabilizer, moisture retention agent,

and texturizing agent.

Toxicological Profile
The toxicological evaluation of cassia gum has encompassed a range of studies to assess its

potential for acute, subchronic, and chronic toxicity, as well as genotoxicity, carcinogenicity, and

reproductive and developmental effects.

Acute Toxicity
Acute oral toxicity studies in rats have demonstrated that cassia gum has a very low order of

acute toxicity.

Table 1: Acute Oral Toxicity of Cassia Gum

Species
Route of
Administration

LD50 (mg/kg
bw)

Observations Reference

Rat Oral > 5000

No mortality or

signs of toxicity

observed.

[6][7]

Rat Oral > 5500
No mortality

observed.
[8]

Rabbit Dermal > 2500

No adverse

pathological

effects.

[8]

Subchronic Toxicity
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Subchronic toxicity studies, typically conducted over a 90-day period, have not revealed any

significant treatment-related adverse effects for purified cassia gum. Studies on related Cassia

species extracts have also been considered in the overall safety assessment.

Table 2: Subchronic Oral Toxicity Studies Relevant to Cassia Gum
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Study
Type

Species
Test
Substanc
e

Dose
Levels

Key
Findings

NOAEL
Referenc
e

13-Week

Study

Sprague-

Dawley

Rats

Cassia tora

L. seed

ethanol

extract

0, 500,

1000, 2000

mg/kg/day

No

treatment-

related

adverse

effects

observed

in clinical

signs, body

weight,

food

consumptio

n,

hematolog

y, serum

biochemistr

y, organ

weights, or

histopathol

ogy.

>2000

mg/kg/day
[9]

28-Day

Study
Rats

Cassia

alata leaf

extract

0, 100,

300, 900

mg/kg/day

No

statistically

significant

changes in

mortality,

hematologi

cal,

biochemica

l, and

organ

weight

parameters

.

≤ 900

mg/kg/day
[10]
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20-Day

Study

Albino

Mice

Raw

Cassia

occidentali

s seeds in

diet

100

g/kg/day

Significant

weight

loss,

increased

liver

enzymes,

and

decreased

serum

protein.

Not

established
[11][12]

20-Day

Study

Albino

Mice

Roasted

Cassia

occidentali

s seeds in

diet or

beverage

Not

specified

No clinical

signs of

toxicity.

Not

established
[11][12]

Chronic Toxicity and Carcinogenicity
Long-term studies on the chronic toxicity and carcinogenicity of cassia gum are limited.

However, based on the lack of genotoxicity of the purified gum and the absence of adverse

effects in shorter-term studies, a significant concern for carcinogenicity is not anticipated. A

two-year study on a related substance provides some context.

Table 3: Chronic Toxicity and Carcinogenicity Study of a Related Substance
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Species
Test
Substanc
e

Dose
Levels

Duration
Key
Findings

NOAEL
Referenc
e

F344 Rats

Diets

fumigated

with methyl

bromide

(containing

bromine)

80, 200,

500 ppm

total

bromine

2 years

No marked

toxic

changes or

effects on

tumor

incidence.

Slight

depression

of body-

weight gain

in males at

500 ppm.

200 ppm

(6.77 mg

total

bromine/kg

bw/day) for

males. Not

determined

for

females.

[13]

Genotoxicity
The genotoxic potential of cassia gum is directly related to its purity, specifically the level of

anthraquinones. Purified cassia gum (anthraquinone content < 0.5 mg/kg) is considered non-

genotoxic.

Table 4: Genotoxicity Studies of Cassia Gum
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Assay
Test
System

Test
Substance

Concentrati
on/Dose

Results Reference

Bacterial

Reverse

Mutation

Assay (Ames

Test)

Salmonella

typhimurium

strains

TA97a, TA98,

TA100,

TA102,

TA1535

Semi-refined

cassia gum

(~70 mg

anthraquinon

es/kg)

Not specified
Positive

(mutagenic)
[14][15]

Bacterial

Reverse

Mutation

Assay (Ames

Test)

Salmonella

typhimurium

strains

Purified semi-

refined cassia

gum (< 0.5

mg

anthraquinon

es/kg)

Not specified

Negative

(non-

mutagenic)

[4][14][15]

In vivo

Micronucleus

Test

Rodent bone

marrow

Not specified

for cassia

gum

Not specified

Data not

available for

cassia gum

specifically.

Reproductive and Developmental Toxicity
Specific reproductive and developmental toxicity studies on cassia gum are not readily

available in the public domain. However, the lack of systemic toxicity in other studies suggests

a low potential for such effects. A reproduction study in cats was submitted to EFSA but did not

address the genotoxicity concerns of semi-refined cassia gum.[15]

Experimental Protocols
The toxicological assessment of cassia gum relies on standardized experimental protocols,

primarily following OECD guidelines.

Acute Oral Toxicity (Following OECD Guideline 423)
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This study provides information on the hazardous properties and allows for the classification of

the substance.

Test Animals: Typically, three female rats per step.

Housing and Feeding: Animals are housed in standard conditions with free access to food

and water.

Dose Administration: A single oral dose of the test substance is administered. The starting

dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

Observations: Animals are observed for mortality, clinical signs, and body weight changes for

up to 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Subchronic Oral Toxicity - 90-Day Study (Following
OECD Guideline 408)
This study provides information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.

Test Animals: Typically, Wistar or Sprague-Dawley rats, with at least 10 males and 10

females per group.

Dose Levels: At least three dose levels and a concurrent control group are used.

Administration: The test substance is administered orally (e.g., in the diet or by gavage) daily

for 90 days.

Observations: Detailed clinical observations, body weight, food/water consumption,

ophthalmological examinations, hematology, clinical biochemistry, and urinalysis are

conducted.

Pathology: At the end of the study, all animals undergo a full necropsy, and organs are

weighed. Histopathological examination is performed on the control and high-dose groups,

and on all gross lesions.
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Bacterial Reverse Mutation Test (Ames Test) (Following
OECD Guideline 471)
This in vitro assay is used to detect gene mutations.

Test System: At least five strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537, and TA102 or E. coli WP2 uvrA) are used.

Metabolic Activation: The test is performed with and without an exogenous metabolic

activation system (S9 mix).

Procedure: The test substance is incubated with the bacterial strains at various

concentrations. The number of revertant colonies is counted.

Evaluation: A substance is considered mutagenic if it causes a dose-related increase in the

number of revertant colonies.

In Vivo Mammalian Erythrocyte Micronucleus Test
(Following OECD Guideline 474)
This test detects damage to chromosomes or the mitotic apparatus in erythroblasts.[16]

Test Animals: Typically mice or rats.

Administration: The test substance is administered, usually once or twice.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate times after

treatment.[16]

Analysis: The frequency of micronucleated immature (polychromatic) erythrocytes is

determined.

Evaluation: A significant, dose-dependent increase in the frequency of micronucleated cells

in treated animals compared to controls indicates a positive result.[16]

Visualizations
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Experimental Workflow Diagrams

Acute Oral Toxicity Testing (OECD 423)

Start

Animal Acclimatization

Single Oral Dose Administration
(e.g., 2000 mg/kg bw)

Observation Period (14 days)
- Clinical Signs
- Body Weight

- Mortality

Gross Necropsy

End

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow
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Genotoxicity Assessment

Start

In Vitro: Bacterial Reverse Mutation Assay
(Ames Test - OECD 471)

In Vivo: Mammalian Erythrocyte
Micronucleus Test (OECD 474)

If positive or equivocal results

Data Evaluation and Conclusion
on Genotoxic Potential

If negative

End

Click to download full resolution via product page

Genotoxicity Assessment Workflow

Regulatory Status and Acceptable Daily Intake (ADI)
Regulatory agencies have established that purified cassia gum is safe for consumption at

specified levels.

JECFA: An Acceptable Daily Intake (ADI) of "not specified" was established for cassia gum
at the 71st JECFA meeting in 2009.[1][2][17] This indicates that on the basis of the available

data (chemical, biochemical, toxicological, and other), the total daily intake of the substance,

arising from its use at the levels necessary to achieve the desired effect and from its
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acceptable background levels in food, does not, in the opinion of the Committee, represent a

hazard to health.

EFSA: The EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS)

concluded that the use of cassia gum as a food additive is not of safety concern for the

proposed uses and use levels.[2] For use in animal feed, only purified semi-refined cassia
gum that meets the specifications for the food additive (<0.5 mg anthraquinones/kg) is

considered safe for cats and dogs.[4][14][18]

Conclusion
The comprehensive toxicological assessment of cassia gum indicates that the purified form,

with an anthraquinone content of less than 0.5 mg/kg, is safe for its intended use in food and

feed. The available data demonstrate a lack of acute and subchronic toxicity, and no evidence

of genotoxicity. While specific long-term carcinogenicity and reproductive toxicity studies on

cassia gum are not extensively published, the overall toxicological profile, including the "not

specified" ADI from JECFA, supports its continued use within established good manufacturing

practices. The critical factor for ensuring the safety of cassia gum is the control of

anthraquinone levels through appropriate purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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